4-Hydroxyetretinate

• CAS No.: 66757-07-1
• Molecular Formula: C22H28O3
• Molecular Weight: 340.5 g/mol
• IUPAC Name: ethyl (2E,4E,6E,8E)-9-(4-hydroxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoate
• InChI: InChI=1S/C22H28O3/c1-7-25-22(24)13-16(3)10-8-9-15(2)11-12-20-17(4)14-21(23)19(6)18(20)5/h8-14,23H,7H2,1-6H3/b10-8+,12-11+,15-9+,16-13+
• InChI Key: NIOLMQBHFHVZML-PAAZSCCJSA-N
• SMILES: CCOC(=O)C=C(C)C=CC=C(C)C=CC1=C(C(=C(C=C1C)O)C)C
• Isomeric SMILES: CCOC(=O)/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C(=C(C=C1C)O)C)C
• Synonyms: 4-hydroxyetretinate; Ro 11-4768; Ro-11-4768

Description

This adjustment is necessary due to the absence of direct data on 4-Hydroxyetretinate in the provided materials.

4-Hydroxybenzaldehyde is a phenolic aldehyde widely used as a reference standard in pharmacological research and synthetic chemistry. It is derived from natural sources such as Gastrodia elata Blume and serves as a precursor for intermediates and fine chemicals . Its applications span analytical method validation (AMV), quality control (QC), and drug development, particularly in studies involving antioxidant and anti-inflammatory activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The evidence highlights several compounds with structural or functional similarities to 4-Hydroxybenzaldehyde. Key comparisons are outlined below:

4-Hydroxybenzaldehyde vs. Piperidin-4-yl Derivatives

describes 2,2,6,6-tetramethylpiperidin-4-yl acetate and its alkyl-chain derivatives (e.g., propionate, butyrate). While 4-Hydroxybenzaldehyde is a simple phenolic aldehyde, piperidin-4-yl derivatives feature a cyclic amine core with variable ester side chains.

Property	4-Hydroxybenzaldehyde	Piperidin-4-yl Acetate Derivatives
Core Structure	Phenolic aldehyde	2,2,6,6-Tetramethylpiperidin-4-yl ester
Functional Groups	Aldehyde, hydroxyl	Ester, tertiary amine
Applications	Antioxidant studies, synthesis	Stabilizers, catalysts, drug delivery
Bioavailability	Moderate (LogP ~1.3)	Variable (depends on alkyl chain)
Synthetic Complexity	Low	High (requires multi-step synthesis)

Key Insight : The piperidin-4-yl derivatives exhibit enhanced stability and tunable lipophilicity due to their alkyl chains, making them more suitable for controlled-release formulations compared to 4-Hydroxybenzaldehyde .

4-Hydroxybenzaldehyde vs. Ethyl 2-(Piperidin-4-yl)acetate

Ethyl 2-(piperidin-4-yl)acetate (CAS 1021954-18-9) is a bicyclic compound with a piperidine core and ester side chain. Unlike 4-Hydroxybenzaldehyde, it has higher hydrogen bond acceptor (HBA) and donor (HBD) counts, influencing its solubility and membrane permeability .

Property	4-Hydroxybenzaldehyde	Ethyl 2-(Piperidin-4-yl)acetate
Molecular Formula	C₇H₆O₂	C₉H₁₇NO₂
LogP (Partition Coefficient)	1.3	0.8
TPSA (Topological PSA)	40.5 Ų	49.8 Ų
Bioavailability Score	0.55	0.85
Key Pharmacological Role	Antioxidant	Neuromodulator, enzyme inhibitor

Key Insight : Ethyl 2-(piperidin-4-yl)acetate’s higher bioavailability and BBB permeability make it more suitable for central nervous system (CNS) drug development compared to 4-Hydroxybenzaldehyde .

Functional Comparison with Reference Standards

Trientine-d4 4HCl

Trientine-d4 4HCl (CAS 1067245-32-2) is a deuterated reference standard used in traceability studies for pharmacopeial compliance. Unlike 4-Hydroxybenzaldehyde, it is employed in metal chelation therapies (e.g., Wilson’s disease) and requires stringent regulatory validation .

Aspect	4-Hydroxybenzaldehyde	Trientine-d4 4HCl
Regulatory Compliance	USP/EP for analytical standards	FDA/EMA for therapeutic agents
Mechanism of Action	Antioxidant	Copper chelation
Stability	Sensitive to oxidation	High (deuterated form)

Key Insight: Trientine-d4 4HCl’s deuterated structure enhances metabolic stability, a critical advantage over non-deuterated compounds like 4-Hydroxybenzaldehyde .